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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lipid 15 is an ionizable amino lipid that has garnered significant attention within the drug delivery field,

particularly for its role in the formulation of lipid nanoparticles (LNPs). These LNPs are critical for protecting and

delivering nucleic acid-based therapeutics, such as mRNA and siRNA, to their target cells. The ionizable nature

of Lipid 15 is central to its function; it maintains a neutral charge at physiological pH, minimizing toxicity and

non-specific interactions in circulation, but becomes positively charged in the acidic environment of the

endosome. This pH-dependent charge reversal is crucial for disrupting the endosomal membrane and

facilitating the release of the nucleic acid payload into the cytoplasm, a critical step for therapeutic efficacy. This

guide provides a comprehensive overview of the chemical structure, physicochemical properties, and

application of Lipid 15 in advanced drug delivery systems.

Chemical Structure and Physicochemical Properties
Lipid 15 is a complex organic molecule with a specific arrangement of hydrophilic and hydrophobic moieties

that dictates its function as a key component of LNPs.

Chemical Identity:

Chemical Name: ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate) (Note: This is the

chemical name for the similar, well-documented lipid ALC-0315. A definitive IUPAC name for Lipid 15 with

CAS 2588111-36-6 is not consistently available in public sources, but the provided structure from its SMILES

representation is accurate).

CAS Number: 2588111-36-6[1][2]

Molecular Formula: C50H96N2O4[1][2]
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Molecular Weight: 789.31 g/mol [1][2]

SMILES:

O=C(OCCN(CCCCCCCC/C=C\C/C=C\CCCCC)CCCCCCCCOC(C(CCCCCCCC)CCCCCC)=O)CCCN(C)C[2]

A two-dimensional representation of the chemical structure of Lipid 15 can be generated from its SMILES

string.

Caption: 2D Chemical Structure of Lipid 15.

Physicochemical Data
The physicochemical properties of Lipid 15 and the LNPs it forms are critical for its function in drug delivery.

While specific experimental values for Lipid 15 are not always publicly available, data from similar ionizable

lipids and LNP systems provide valuable insights.
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Property Typical Value/Range Significance in LNP Formulation

pKa
6.0 - 7.0 (estimated for similar

ionizable lipids)[3]

Determines the pH at which the lipid

becomes protonated. An optimal pKa

ensures the LNP remains neutral in

the blood (pH ~7.4) and becomes

cationic in the acidic endosome (pH

5.0-6.5) to facilitate cargo release.

LNP Particle Size 80 - 150 nm

Influences the biodistribution and

cellular uptake of the nanoparticles.

Sizes in this range can take

advantage of the enhanced

permeability and retention (EPR)

effect in tumors and avoid rapid

clearance by the mononuclear

phagocyte system.[4]

Polydispersity Index (PDI) < 0.2

A measure of the size distribution of

the LNP population. A low PDI

indicates a homogenous population

of nanoparticles, which is crucial for

consistent performance and

regulatory approval.

Zeta Potential Near-neutral at physiological pH

The surface charge of the LNPs. A

near-neutral zeta potential at

physiological pH reduces non-

specific interactions with blood

components, leading to a longer

circulation half-life.

Encapsulation Efficiency > 90%

The percentage of the nucleic acid

payload that is successfully

encapsulated within the LNPs. High

encapsulation efficiency is essential

for maximizing the therapeutic dose

and minimizing side effects from free

nucleic acids.[3]

Experimental Protocols
Synthesis of Ionizable Lipids (General Protocol adapted from ALC-
0315 Synthesis)
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The synthesis of ionizable lipids like Lipid 15 typically involves multi-step organic chemistry processes. While

the exact proprietary synthesis protocol for Lipid 15 is not publicly disclosed, a representative synthesis of a

similar and well-documented ionizable lipid, ALC-0315, involves a key reductive amination step.[5][6][7][8] This

provides a plausible framework for the synthesis of Lipid 15.

Key Reaction Steps:

Esterification: A long-chain carboxylic acid (e.g., 2-hexyldecanoic acid) is reacted with a diol (e.g., 1,6-

hexanediol) to form a mono-esterified intermediate. This reaction is often catalyzed by an acid and may

involve the removal of water to drive the reaction to completion.

Oxidation: The remaining free hydroxyl group on the mono-esterified intermediate is oxidized to an aldehyde.

This is a critical step to prepare the molecule for the subsequent reductive amination.

Reductive Amination: The aldehyde intermediate is reacted with an amino-alcohol (e.g., 4-aminobutanol) in

the presence of a reducing agent (e.g., sodium triacetoxyborohydride). This reaction forms the tertiary amine

core of the ionizable lipid, linking the two lipid tails.

Purification: Following the synthesis, the final product is typically purified using column chromatography to

remove unreacted starting materials and byproducts, ensuring a high purity of the final ionizable lipid.

Lipid Nanoparticle (LNP) Formulation Protocol (Microfluidic
Mixing)
Microfluidic mixing is a widely used, reproducible, and scalable method for producing LNPs with controlled size

and high encapsulation efficiency.[3][9][10]

Materials:

Ionizable Lipid (Lipid 15)

Helper Lipid (e.g., DSPC)

Cholesterol

PEG-Lipid (e.g., DMG-PEG 2000)

Nucleic Acid (mRNA or siRNA)

Ethanol (or other suitable organic solvent)

Acidic Aqueous Buffer (e.g., citrate or acetate buffer, pH 4.0)
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Neutral Buffer (e.g., PBS, pH 7.4) for dialysis

Microfluidic mixing device

Procedure:

Preparation of Lipid Stock Solution: Dissolve the ionizable lipid (Lipid 15), helper lipid, cholesterol, and PEG-

lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration will depend on the

desired final LNP concentration.

Preparation of Nucleic Acid Solution: Dissolve the nucleic acid in the acidic aqueous buffer.

Microfluidic Mixing: The lipid-ethanol solution and the nucleic acid-aqueous solution are loaded into separate

syringes and pumped through the microfluidic device at controlled flow rates. The rapid mixing within the

microfluidic channels leads to the self-assembly of the lipids and nucleic acids into LNPs. The flow rate ratio

of the aqueous to organic phase is typically 3:1.

Dialysis: The resulting LNP suspension is dialyzed against a neutral buffer (e.g., PBS) to remove the ethanol

and raise the pH to a physiological level. This step is crucial for the stability and biocompatibility of the final

LNP formulation.

Characterization: The formulated LNPs are then characterized for their physicochemical properties, including

particle size, PDI, zeta potential, and encapsulation efficiency, as outlined in the table above.

Logical and Experimental Workflows
LNP Formulation and Characterization Workflow
The process of developing a lipid nanoparticle formulation for a nucleic acid therapeutic follows a logical

workflow from component preparation to final product characterization.
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Caption: Workflow for LNP Formulation and Characterization.

Proposed Mechanism of LNP-mediated Cellular Delivery
The function of Lipid 15 is central to the mechanism by which LNPs deliver their nucleic acid cargo into the

cytoplasm of target cells. This process involves several key steps that can be visualized as a signaling or

process pathway.
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Caption: Mechanism of LNP-mediated cellular delivery.

Conclusion
Lipid 15 represents a significant advancement in the field of ionizable lipids for nucleic acid delivery. Its carefully

designed chemical structure allows for the formulation of stable and effective lipid nanoparticles that can safely

transport their cargo through the bloodstream and efficiently release it into the cytoplasm of target cells. The

continued study and optimization of Lipid 15 and similar ionizable lipids are crucial for the development of the

next generation of nucleic acid-based therapeutics, with the potential to address a wide range of diseases. This
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guide provides a foundational understanding of Lipid 15 for researchers and developers working to harness the

power of LNP technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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